Cas no 663176-26-9 (LANCIFODILACTONE C;)
LANCIFODILACTONE C; structure
Product Name:LANCIFODILACTONE C;
CAS No:663176-26-9
MF:C29H36O10
MW:544.591257420274
CID:1124008
PubChem ID:73086050
Update Time:2024-10-28
LANCIFODILACTONE C; Chemical and Physical Properties
Names and Identifiers
-
- Lancifodilactone C
- CID 134715168
- 2H,8H-7a,16a-Epoxy-10H-3,9,12,17-tetraoxacyclopent[3',3'a]azuleno[6',5':5,6]cyclooct[1,2,3-cd]-as-indacene-2,5,10,16(1H,13H)-tetrone, tetradecahydro-15-hydroxy-1,4,5a,13,13-pentamethyl-, (1S,3aR,3bS,4S,5aS,7aS,8aR,11aR,13aS,15S,15aR,16aS,16bS,17aR)-
- 12-Hydroxy-9,9,18,23,25-pentamethyl-4,8,16,20,28-pentaoxaoctacyclo[13.12.1.115,22.01,13.03,7.03,10.017,21.025,29]nonacosane-5,14,19,24-tetrone
- CID 73086050
- 663176-26-9
- (+)-Lancifodilactone C
- (+)-Henridilactone D
- (+)-Micrandilactone G
- Henridilactone D
- LANCIFODILACTONE C;
-
- Inchi: 1S/C29H36O10/c1-11-17-20-19(12(2)24(34)35-20)38-29-21(17)26(5,22(11)32)6-7-27(39-29)10-28-14(8-13(30)18(27)23(29)33)25(3,4)36-15(28)9-16(31)37-28/h11-15,17-21,30H,6-10H2,1-5H3/t11-,12-,13-,14-,15+,17+,18-,19+,20+,21-,26-,27+,28+,29+/m1/s1
- InChI Key: CWFGQJNQESAHDH-VKSCRENBSA-N
- SMILES: O1[C@@]23C([C@H]4[C@@H](C[C@@H]5C(C)(C)O[C@H]6CC(=O)O[C@@]56C[C@]14CC[C@@]1(C)C([C@H](C)[C@@H]([C@H]4[C@H]([C@@H](C)C(=O)O4)O2)[C@@H]31)=O)O)=O
Computed Properties
- Exact Mass: 544.23084734g/mol
- Monoisotopic Mass: 544.23084734g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 39
- Rotatable Bond Count: 0
- Complexity: 1240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 14
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135
- XLogP3: -0.246
Experimental Properties
- Color/Form: Powder
- Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr)
- Melting Point: 209-211℃ (methanol )
- Boiling Point: 794.5±60.0 °C(Predicted)
- pka: 14.07±0.70(Predicted)
LANCIFODILACTONE C; Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds
- Natural Products and Extracts Plant Extracts Plant based Miscellaneous
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